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Compound of Interest

Compound Name: Methylcobalamin hydrate

Cat. No.: B15546271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of

methylcobalamin hydrate in various pharmaceutical formulations. The protocols outlined

below are based on validated analytical techniques, including High-Performance Liquid

Chromatography (HPLC), UV-Visible Spectrophotometry, and Liquid Chromatography with

tandem mass spectrometry (LC-MS/MS).

Introduction
Methylcobalamin, an active form of vitamin B12, is a critical component in various

pharmaceutical products used to treat conditions such as peripheral neuropathy, diabetic

neuropathy, and megaloblastic anemia.[1] Accurate and precise quantification of

methylcobalamin is essential for ensuring the quality, efficacy, and safety of these formulations.

This document outlines validated analytical methods for the determination of methylcobalamin
hydrate.

General Experimental Workflow
The general workflow for the quantification of methylcobalamin hydrate involves sample

preparation followed by instrumental analysis and data processing. A visual representation of

this workflow is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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